Ondansetron 8-D-glucuronide (mixture of isomers)
Ondansetron 8-D-glucuronide (mixture of isomers)
Brand Name:
Vulcanchem
CAS No.:
126671-72-5
VCID:
VC0178649
InChI:
InChI=1S/C24H27N3O8/c1-11-25-8-9-27(11)10-12-6-7-14-16(18(12)28)13-4-3-5-15(17(13)26(14)2)34-24-21(31)19(29)20(30)22(35-24)23(32)33/h3-5,8-9,12,19-22,24,29-31H,6-7,10H2,1-2H3,(H,32,33)/t12?,19-,20-,21+,22-,24+/m0/s1
SMILES:
CC1=NC=CN1CC2CCC3=C(C2=O)C4=C(N3C)C(=CC=C4)OC5C(C(C(C(O5)C(=O)O)O)O)O
Molecular Formula:
C24H27N3O8
Molecular Weight:
485.493
Ondansetron 8-D-glucuronide (mixture of isomers)
CAS No.: 126671-72-5
Main Products
VCID: VC0178649
Molecular Formula: C24H27N3O8
Molecular Weight: 485.493
| CAS No. | 126671-72-5 |
|---|---|
| Product Name | Ondansetron 8-D-glucuronide (mixture of isomers) |
| Molecular Formula | C24H27N3O8 |
| Molecular Weight | 485.493 |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[[9-methyl-6-[(2-methylimidazol-1-yl)methyl]-5-oxo-7,8-dihydro-6H-carbazol-1-yl]oxy]oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C24H27N3O8/c1-11-25-8-9-27(11)10-12-6-7-14-16(18(12)28)13-4-3-5-15(17(13)26(14)2)34-24-21(31)19(29)20(30)22(35-24)23(32)33/h3-5,8-9,12,19-22,24,29-31H,6-7,10H2,1-2H3,(H,32,33)/t12?,19-,20-,21+,22-,24+/m0/s1 |
| Standard InChIKey | BLTLDLYCSAWXFJ-DMBZKHIPSA-N |
| SMILES | CC1=NC=CN1CC2CCC3=C(C2=O)C4=C(N3C)C(=CC=C4)OC5C(C(C(C(O5)C(=O)O)O)O)O |
| PubChem Compound | 91668158 |
| Last Modified | Nov 11 2021 |
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